Cas no 2229383-94-0 (1-(1-bromopropan-2-yl)-3-chloro-5-fluorobenzene)

• Product Name: 1-(1-bromopropan-2-yl)-3-chloro-5-fluorobenzene
• CAS No: 2229383-94-0
• MF: C₉H₉BrClF
• MW: 251.523164510727
• CID: 5864721
• PubChem ID: 165709416
• Update Time: 2025-06-08

1-(1-bromopropan-2-yl)-3-chloro-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-3-chloro-5-fluorobenzene
• EN300-1926313
• 2229383-94-0

• Inchi： 1S/C9H9BrClF/c1-6(5-10)7-2-8(11)4-9(12)3-7/h2-4,6H,5H2,1H3
• InChI Key： JIZPJWHIGXGYKH-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C=C(C=1)Cl)F

Computed Properties

• Exact Mass: 249.95602g/mol
• Monoisotopic Mass: 249.95602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-bromopropan-2-yl)-3-chloro-5-fluorobenzene

Research Brief on 1-(1-bromopropan-2-yl)-3-chloro-5-fluorobenzene (CAS: 2229383-94-0) in Chemical Biology and Pharmaceutical Applications

1-(1-bromopropan-2-yl)-3-chloro-5-fluorobenzene (CAS: 2229383-94-0) is a halogenated aromatic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its bromo- and chloro-fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(1-bromopropan-2-yl)-3-chloro-5-fluorobenzene as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's halogen-rich structure enables efficient cross-coupling reactions, facilitating the rapid generation of diverse chemical libraries. The study demonstrated that derivatives of this compound exhibited promising inhibitory activity against BTK, with IC50 values in the nanomolar range, suggesting potential applications in treating B-cell malignancies.

Another significant application of this compound was highlighted in a recent patent (WO2023056321A1), where it was utilized as a precursor for the development of positron emission tomography (PET) tracers. The presence of the fluorine atom allows for easy incorporation of the radioactive isotope fluorine-18, making it a valuable tool for imaging studies in oncology and neurology. The patent describes a novel synthetic route that improves the yield and purity of the final PET tracer, addressing previous challenges in radiolabeling efficiency.

From a mechanistic perspective, computational studies have shed light on the molecular interactions of 1-(1-bromopropan-2-yl)-3-chloro-5-fluorobenzene derivatives with biological targets. Density functional theory (DFT) calculations revealed that the electron-withdrawing effects of the halogen atoms enhance the compound's binding affinity to certain enzyme active sites. These insights are being leveraged to design next-generation therapeutics with improved pharmacokinetic properties.

Ongoing research is exploring the compound's potential in other therapeutic areas, including antimicrobial and anti-inflammatory applications. Preliminary results from in vitro assays indicate that certain derivatives exhibit potent activity against drug-resistant bacterial strains, possibly due to their ability to disrupt bacterial membrane integrity. However, further optimization is required to address cytotoxicity concerns and improve selectivity.

In conclusion, 1-(1-bromopropan-2-yl)-3-chloro-5-fluorobenzene (CAS: 2229383-94-0) represents a promising scaffold in medicinal chemistry with diverse applications ranging from kinase inhibitor development to molecular imaging. Continued research efforts are expected to uncover additional therapeutic opportunities and refine synthetic methodologies for this valuable compound.